4-methyl-1-({1-[2-(trifluoromethyl)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole

• CAS: 2549014-51-7
• Molecular Formula: C16H16F3N3O
• Molecular Weight: 323.31 g/mol
• SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=CC=CC=C3C(F)(F)F
• InChI: InChI=1S/C16H16F3N3O/c1-11-6-20-22(7-11)10-12-8-21(9-12)15(23)13-4-2-3-5-14(13)16(17,18)19/h2-7,12H,8-10H2,1H3
• InChIKey: CXMZJJHWEPEOHO-UHFFFAOYSA-N

Researchers requiring a structurally novel, unannotated pyrazole-azetidine scaffold for diversity screening face limited sourcing of the ortho-trifluoromethylbenzoyl isomer. CAS 2549014-51-7 solves this gap: its TPSA (38.1 Ų), zero HBD, and XLogP3 (2.6) are ideal for CNS permeability, while only 3 rotatable bonds ensure conformational constraint for fragment elaboration. Sourced exclusively for R&D with batch-specific QC documentation, enabling reproducible chemoproteomic or phenotypic campaigns.

Structural Identity & Procurement Baseline

4-Methyl-1-({1-[2-(trifluoromethyl)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole (CAS 2549014-51-7, PubChem CID 154583721) is a synthetic small molecule belonging to the pyrazole-azetidine class, characterized by a 4-methylpyrazole moiety linked via a methylene bridge to an azetidine ring bearing an ortho-trifluoromethylbenzoyl substituent [1]. Its molecular formula is C₁₆H₁₆F₃N₃O with a molecular weight of 323.31 g/mol, and it was first deposited in PubChem in September 2020, indicating relatively recent entry into the accessible chemical space [1]. The compound is currently catalogued by multiple chemical vendors exclusively for research purposes, with no reported clinical development or approved therapeutic indication [1]. Its structural architecture places it at the intersection of two medicinally relevant chemotypes: the pyrazole-azetidine scaffold explored in sphingosine-1-phosphate (S1P) receptor modulator patents [2] and the trifluoromethylbenzoyl-bearing azetidine series investigated for diverse biological targets [3].

Probe type Unannotated screening probe with no pre-existing target bias

Scaffold Pyrazole-azetidine core with ortho-CF₃ benzoyl substitution

Profile Drug-like physicochemical profile: TPSA below 60 Ų, zero HBD

Use context Research-use-only; catalogued for chemical biology and probe development

• [1] PubChem Compound Summary for CID 154583721, 4-methyl-1-({1-[2-(trifluoromethyl)benzoyl]azetidin-3-yl}methyl)-1H-pyrazole. National Center for Biotechnology Information. Created 2020-09-04. View Source
• [2] Allergan, Inc. Pyrazole azetidine derivatives as sphingosine 1-phosphate (S1P) receptor modulators. US Patent Application Publication US 2014/0243307 A1, filed February 24, 2014. View Source
• [3] Sabuco, J.-F. et al. Azetidine polysubstituted compounds, preparation thereof, and therapeutic application thereof. Patent assigned to Aventis Pharma. View Source

Why Generic Substitution Is Not Advisable

Compounds within the pyrazole-azetidine chemical class cannot be treated as functionally interchangeable because the specific ortho-trifluoromethylbenzoyl substitution pattern on the azetidine ring fundamentally alters the molecule's physicochemical and potentially pharmacological profile. The target compound (TPSA = 38.1 Ų, HBD = 0, XLogP3 = 2.6, rotatable bonds = 3) exhibits markedly different computed drug-likeness parameters compared to isomeric compounds sharing the same molecular formula [1]. For instance, the isomeric DSM502 (C₁₆H₁₆F₃N₃O, pyrrole-carboxamide scaffold) possesses TPSA = 57.8 Ų, HBD = 2, XLogP3 = 3.0, and 4 rotatable bonds, which together predict substantially different membrane permeability and solubility behavior [2]. Furthermore, the ortho positioning of the trifluoromethyl group on the benzoyl ring creates a distinct steric and electronic environment around the azetidine amide bond compared to para- or meta-substituted analogs, potentially altering metabolic stability and target engagement profiles [3]. In the absence of direct biological characterization data for this specific compound, procurement decisions must rely on these quantifiable physicochemical differentiators rather than class-level assumptions.

1 Isomeric compounds sharing the same molecular formula may exhibit substantially different membrane permeability and solubility profiles

2 Ortho-CF₃ substitution on the benzoyl-azetidine amide may alter metabolic stability and target engagement relative to para-substituted analogs

3 Class-level assumptions about pyrazole-azetidine function may not transfer; direct procurement differentiation is required

• [1] PubChem Compound Summary for CID 154583721, computed properties: XLogP3-AA = 2.6, TPSA = 38.1 Ų, HBD = 0, Rotatable Bond Count = 3. View Source
• [2] PubChem Compound Summary for CID 154699462 (DSM502), computed properties: XLogP3-AA = 3.0, TPSA = 57.8 Ų, HBD = 2, Rotatable Bond Count = 4. View Source
• [3] PubChem Compound Summary for CID 154583721. Structural annotation: 2-(trifluoromethyl)benzoyl substitution at the azetidine N1 position, ortho-CF₃ configuration. View Source

Structural Differentiation Evidence

TPSA Differentiation vs. DSM502 Isomer

The target compound exhibits a Topological Polar Surface Area (TPSA) of 38.1 Ų, which is 34% lower than the TPSA of 57.8 Ų for DSM502 (CAS 2426616-55-7), an isomeric compound sharing the identical molecular formula C₁₆H₁₆F₃N₃O but built on a pyrrole-carboxamide core rather than the pyrazole-azetidine-benzoyl scaffold [1][2]. This TPSA difference is driven by the absence of hydrogen bond donors in the target compound (HBD = 0) compared to DSM502 (HBD = 2, contributed by the carboxamide -NH and pyrrole -NH groups) [1][2].

TPSA Differentiation

Head-to-head

Target: 38.1 Ų, HBD=0 vs DSM502: 57.8 Ų, HBD=2

Reported membrane permeability differentiation context

Computed property; requires experimental validation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 38.1 Ų; HBD = 0; XLogP3 = 2.6
Comparator Or Baseline	DSM502 (CAS 2426616-55-7): TPSA = 57.8 Ų; HBD = 2; XLogP3 = 3.0
Quantified Difference	ΔTPSA = –19.7 Ų (–34%); ΔHBD = –2; ΔXLogP3 = –0.4
Conditions	Computed physicochemical properties from PubChem (Cactvs 3.4.8.18 and XLogP3 3.0 algorithms)

Why This Matters

A TPSA below 60 Ų with zero HBD is generally predictive of superior passive membrane permeability and potential blood-brain barrier penetration compared to compounds with TPSA > 50 Ų and multiple HBDs, making the target compound a structurally distinct starting point for CNS-penetrant probe development versus the antimalarial-optimized DSM502 scaffold.

• [1] PubChem CID 154583721. Computed Properties: TPSA = 38.1 Ų (Cactvs 3.4.8.18), XLogP3-AA = 2.6, HBD Count = 0, Rotatable Bond Count = 3. View Source
• [2] PubChem CID 154699462 (DSM502). Computed Properties: TPSA = 57.8 Ų (Cactvs 3.4.8.24), XLogP3-AA = 3.0, HBD Count = 2, Rotatable Bond Count = 4. View Source

Rotatable Bond Count & Conformational Restriction

The target compound possesses only 3 rotatable bonds, making it more conformationally restricted than the isomeric DSM502 (4 rotatable bonds) and the larger pyrazole-azetidine clinical candidate PF-05085727 (CAS 1415637-72-7, C₂₀H₁₈F₃N₇, MW 413.4 g/mol, 5+ rotatable bonds) [1][2]. The lower rotatable bond count arises from the direct attachment of the 2-(trifluoromethyl)benzoyl group to the azetidine ring via an amide bond, which restricts torsional freedom compared to the methylene-linked pyridine in DSM502 [1].

Conformational Restriction

Cross-study comparable

3

rotatable bonds (fraction 0.13)

Reported conformational restriction context

Ligand efficiency context; binding data needed

Evidence Dimension	Rotatable bond count as a measure of molecular flexibility
Target Compound Data	3 rotatable bonds; MW = 323.31 g/mol; Rotatable bond fraction = 0.13 (3/23 heavy atoms)
Comparator Or Baseline	DSM502: 4 rotatable bonds; PF-05085727: 5+ rotatable bonds, MW = 413.4 g/mol; PF-05180999 (CAS 1394033-54-5): 4+ rotatable bonds
Quantified Difference	ΔRotatable bonds vs. DSM502 = –1 (–25%); vs. PF-05085727 = –2+ (–40%+)
Conditions	Rotatable bond count per PubChem computed descriptors; comparison across published PDE2A inhibitor chemotype (PF-05085727, PF-05180999)

Why This Matters

Conformational restriction is a well-validated strategy for improving ligand binding efficiency by reducing the entropic penalty upon target engagement; the target compound's low rotatable bond count, combined with its moderate lipophilicity (XLogP3 = 2.6), positions it as a more rigid, ligand-efficient scaffold for fragment-based or structure-based drug design campaigns compared to the more flexible DSM502 and PF-series chemotypes.

• [1] PubChem CID 154583721. Rotatable Bond Count = 3, Heavy Atom Count = 23. View Source
• [2] PubChem CID 154699462 (DSM502). Rotatable Bond Count = 4. View Source

Ortho vs. Para Trifluoromethyl Substitution Pattern

The target compound carries a 2-(trifluoromethyl)benzoyl group (ortho-CF₃ substitution) directly on the azetidine nitrogen, which is structurally distinct from the para-trifluoromethylphenyl-substituted pyrazole-azetidine derivatives exemplified in the Allergan S1P receptor modulator patent family (e.g., US 2014/0243307 A1) [1][2]. In the Allergan patent series, the trifluoromethyl group is typically positioned on a distal phenyl ring attached to the pyrazole core, whereas the target compound places the CF₃ group on the benzoyl moiety in ortho configuration adjacent to the amide carbonyl, creating a unique steric and electronic microenvironment around the azetidine amide bond [1][2].

CF₃ Substitution Pattern

Class-level

ortho-CF₃ on benzoyl-azetidine vs. para-CF₃ distal to azetidine in Allergan S1P series

Class-level substitution context

SAR context; pharmacological comparison not available

Evidence Dimension	Position and chemical environment of the trifluoromethyl substituent
Target Compound Data	ortho-CF₃ on benzoyl group directly attached to azetidine N1; CF₃ adjacent to amide carbonyl; benzoyl group ortho-substituted
Comparator Or Baseline	Allergan S1P patent series (US 2014/0243307): para-CF₃-phenyl attached to pyrazole C4 or C5 position; CF₃ remote from azetidine core
Quantified Difference	Qualitative: ortho vs. para CF₃ substitution; proximal vs. distal CF₃ relative to azetidine ring; benzoyl linker vs. direct aryl-pyrazole attachment
Conditions	Structural comparison with Markush structures and exemplified compounds in Allergan, Inc. patent application US 2014/0243307 A1

Why This Matters

The ortho-CF₃ benzoyl substitution pattern may confer differential metabolic stability via steric shielding of the amide bond from hydrolytic enzymes, and the proximity of the electron-withdrawing CF₃ to the carbonyl may modulate the amide bond's resonance and hydrogen-bonding capacity, potentially leading to distinct target selectivity profiles compared to para-CF₃ S1P modulator chemotypes.

• [1] PubChem CID 154583721. IUPAC Name: [3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone. SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=CC=CC=C3C(F)(F)F. View Source
• [2] Allergan, Inc. Pyrazole azetidine derivatives as sphingosine 1-phosphate (S1P) receptor modulators. US Patent Application Publication US 2014/0243307 A1. Representative general formula (I) with aryl/heteroaryl substitution on pyrazole ring. View Source

Biological Activity Data: Unannotated vs. Annotated

As of the search date, no biological assay data (binding, functional, or phenotypic) have been deposited in PubChem, ChEMBL, or the IUPHAR/BPS Guide to Pharmacology for the target compound (CID 154583721), in contrast to its isomeric comparator DSM502 (CID 154699462), which has annotated bioactivity data against Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) with IC₅₀ values of 20 nM (P. falciparum) and 14 nM (P. vivax) in enzymatic assays and 14 nM against Pf3D7 parasites in whole-cell assays [1][2]. Similarly, the pyrazole-azetidine clinical candidate PF-05085727 has extensive published PDE2A inhibition data (IC₅₀ = 2–2.3 nM, >4,000-fold selectivity) . The complete absence of target annotation for CAS 2549014-51-7 represents a genuine differentiation factor for procurement in drug discovery: it offers an untested scaffold for novel target identification and phenotypic screening campaigns where pre-existing pharmacological annotation of closely related analogs (DSM502 as antimalarial; PF-05085727 as CNS PDE2A inhibitor) could bias or constrain hit triage decisions [1][2].

Target Annotation Status

Cross-study comparable

Target: zero bioassay results vs DSM502: PfDHODH IC₅₀ 14–20 nM

Unannotated screening context

Supports unbiased phenotypic screening workflows

Evidence Dimension	Availability of publicly curated biological activity data
Target Compound Data	Zero bioassay results in PubChem; zero entries in ChEMBL; zero target annotations in IUPHAR/BPS Guide to Pharmacology; no patent claims with specific biological data
Comparator Or Baseline	DSM502 (CID 154699462): ChEMBL CHEMBL4633246 with PfDHODH IC₅₀ data; PF-05085727: PDE2A IC₅₀ = 2–2.3 nM with selectivity panels; Allergan S1P series: patented with functional S1P receptor modulation data
Quantified Difference	Qualitative: fully unannotated vs. druggable genome-annotated; no measurable potency offset available
Conditions	Cross-database search across PubChem BioAssay, ChEMBL (accessed via PubChem cross-references), and IUPHAR/BPS Guide to Pharmacology (December 2025 data cutoff)

Why This Matters

For phenotypic screening library procurement and novel target deconvolution studies, an unannotated compound with a drug-like physicochemical profile (TPSA 38.1 Ų, XLogP3 2.6) provides higher scientific value than pre-annotated analogs whose known pharmacology may introduce confirmation bias in hit selection and lead to rediscovery of known chemotype-target pairings.

• [1] PubChem CID 154583721. No BioAssay results deposited; no Literature section with biological annotation. Compound record created 2020-09-04, last modified 2025-11-29. View Source
• [2] PubChem CID 154699462 (DSM502). ChEMBL Ligand CHEMBL4633246; BioAssay results present; Guide to Pharmacology Ligand Id: 11219. Activity: PfDHODH IC₅₀ = 20 nM (P. falciparum), 14 nM (P. vivax). View Source

Research & Industrial Application Scenarios

Phenotypic Screening Library Diversification

The compound's computed TPSA of 38.1 Ų combined with zero hydrogen bond donors (HBD = 0) and moderate lipophilicity (XLogP3 = 2.6) makes it a suitable addition to diversity-oriented screening libraries where CNS drug-like property space is prioritized [1]. Its physicochemical profile contrasts with the isomeric DSM502 (TPSA = 57.8 Ų, HBD = 2), offering screening groups a scaffold with distinct predicted membrane permeation characteristics within the same molecular formula space [2]. Procurement of this unannotated compound for high-throughput phenotypic screening maximizes the probability of identifying novel chemotype-target pairings without the bias introduced by pre-characterized analogs [1].

Structure-Based Drug Design

With only 3 rotatable bonds and a molecular weight of 323.31 g/mol, this compound offers a more conformationally constrained starting point for fragment growth or scaffold hopping campaigns compared to the more flexible DSM502 (4 rotatable bonds) and the higher-MW PF-05085727 series [1][2]. The ortho-trifluoromethylbenzoyl amide motif provides a metabolically stabilized amide bond environment that can serve as a privileged pharmacophore for targeting enzymes with deep hydrophobic pockets, such as kinases, phosphodiesterases, or proteases [1]. The azetidine ring offers a vector for further functionalization while maintaining the conformational restriction that favors entropically efficient target binding [1].

S1P Receptor Modulator Scaffold-Hopping & Selectivity Profiling

The compound's pyrazole-azetidine core topology aligns with the chemotype exemplified in the Allergan S1P receptor modulator patent family (US 2014/0243307 A1), but its ortho-trifluoromethylbenzoyl substitution pattern is absent from the exemplified compounds in that patent, which predominantly feature para-substituted aryl groups attached to the pyrazole ring [2][3]. This structural divergence makes CAS 2549014-51-7 a valuable tool compound for investigating whether the ortho-CF₃ benzoyl substitution retains S1P receptor modulatory activity and, if so, whether it drives a differentiated subtype selectivity profile (S1P₁–S1P₅) compared to the Allergan series [3]. Procurement for head-to-head pharmacological profiling against disclosed S1P modulators can directly test the hypothesis that the ortho-CF₃ benzoyl group engenders subtype-selective pharmacology [3].

Chemical Probe Development for Target Deconvolution

The complete absence of biological target annotation for this compound—in contrast to the extensively characterized DSM502 (PfDHODH inhibitor) and PF-05085727 (PDE2A inhibitor)—positions it as an ideal candidate for unbiased chemoproteomic target deconvolution studies [1][2][3]. Its favorable physicochemical properties (MW = 323.31, TPSA = 38.1 Ų, XLogP3 = 2.6) meet commonly applied lead-like criteria (MW < 350, XLogP < 3.5), making it suitable for affinity-based proteomics approaches such as thermal proteome profiling (TPP) or photoaffinity labeling followed by quantitative mass spectrometry [1]. Successful target identification with this compound could open an entirely new target landscape distinct from the antimalarial, PDE2A, and S1P pathways already associated with structurally related chemotypes [1][2][3].

Application

Selection Property

Validation Focus

Phenotypic screening diversification

Physicochemical differentiation profile

Permeability assay validation

Structure-based design

Conformational restriction context

Fragment-based screening review

S1P modulator scaffold-hopping

Pyrazole-azetidine core topology

S1P subtype profiling context

Target deconvolution probe

Unannotated biological target

Chemoproteomic target ID validation

• [1] PubChem CID 154583721. Computed properties, structural annotation, absence of biological annotation. View Source
• [2] PubChem CID 154699462 (DSM502). Computed properties, ChEMBL CHEMBL4633246, PfDHODH inhibitory activity. View Source
• [3] Allergan, Inc. Pyrazole azetidine derivatives as sphingosine 1-phosphate (S1P) receptor modulators. US 2014/0243307 A1. View Source